Cas no 1806389-99-0 (4-Fluoro-2,5-dimethylbenzenethiol)

• Product Name: 4-Fluoro-2,5-dimethylbenzenethiol
• CAS No: 1806389-99-0
• MF: C₈H₉FS
• MW: 156.220464468002
• CID: 4789339
• Update Time: 2025-11-02

4-Fluoro-2,5-dimethylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-fluorothiophenol
• 4-fluoro-2,5-dimethylbenzenethiol
• 4-Fluoro-2,5-dimethylbenzenethiol

• Inchi： 1S/C8H9FS/c1-5-4-8(10)6(2)3-7(5)9/h3-4,10H,1-2H3
• InChI Key： KRIZIZVJRNXRCQ-UHFFFAOYSA-N
• SMILES： SC1C=C(C)C(=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• XLogP3: 2.9
• Topological Polar Surface Area: 1

Additional information on 4-Fluoro-2,5-dimethylbenzenethiol

Recent Advances in the Application of 4-Fluoro-2,5-dimethylbenzenethiol (CAS: 1806389-99-0) in Chemical Biology and Pharmaceutical Research

4-Fluoro-2,5-dimethylbenzenethiol (CAS: 1806389-99-0) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the construction of sulfur-containing heterocycles, which are pivotal in drug discovery due to their diverse pharmacological properties. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Fluoro-2,5-dimethylbenzenethiol as a building block for the synthesis of thioether-linked kinase inhibitors. The researchers utilized its reactive thiol group to achieve selective modifications, resulting in compounds with enhanced binding affinity to target proteins. Notably, the fluorinated aromatic ring contributed to improved metabolic stability, addressing a common challenge in drug development. These findings underscore the compound's potential in optimizing pharmacokinetic properties of small-molecule therapeutics.

In the realm of chemical biology, 4-Fluoro-2,5-dimethylbenzenethiol has been employed as a versatile probe for studying protein-ligand interactions. A recent ACS Chemical Biology publication detailed its use in activity-based protein profiling (ABPP), where it served as a warhead for covalent modification of cysteine residues. The strategic incorporation of fluorine allowed for precise tracking via ¹⁹F NMR spectroscopy, enabling researchers to map enzyme active sites with unprecedented resolution. This dual functionality positions the compound as a valuable tool for both target identification and mechanistic studies.

The synthetic accessibility of 4-Fluoro-2,5-dimethylbenzenethiol has been significantly improved through recent methodological advances. A 2024 Organic Letters report described a photocatalytic thiolation protocol that enables its preparation from readily available precursors under mild conditions. This green chemistry approach not only enhances yield (up to 85%) but also reduces the environmental impact compared to traditional heavy metal-catalyzed routes. Such developments are crucial for scaling up production to meet the growing demand in pharmaceutical applications.

Emerging toxicological data suggest that 4-Fluoro-2,5-dimethylbenzenethiol exhibits favorable safety profiles for pharmaceutical use. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study published in Chemical Research in Toxicology revealed minimal off-target effects and good metabolic stability across multiple species. These characteristics, combined with its synthetic versatility, make it an attractive candidate for further development in drug discovery programs targeting various disease areas, including oncology and infectious diseases.

Looking forward, researchers are exploring the potential of 4-Fluoro-2,5-dimethylbenzenethiol in the development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated its successful incorporation into bifunctional molecules that selectively degrade disease-relevant proteins. This innovative application could open new avenues for addressing previously undruggable targets in therapeutic development.